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Compound of Interest

Compound Name: SD-2590

CAS No.: 226396-25-4

Cat. No.: B1663085 Get Quote

CAS Number: 226395-93-3 (Hydrochloride) Compound Class: Hydroxamic Acid-Based Matrix

Metalloproteinase Inhibitor Version: 2.1 | Status: Validated for Research Use[1]

Executive Summary & Molecular Profile
SD-2590 is a high-potency, synthetic small molecule designed to inhibit Matrix

Metalloproteinases (MMPs) with a specific selectivity profile that distinguishes it from first-

generation inhibitors.[1] Unlike early broad-spectrum inhibitors (e.g., marimastat) that failed

clinically due to musculoskeletal toxicity (MSS) driven by MMP-1 inhibition, SD-2590 is

engineered as an MMP-1 sparing agent.[1]

It exhibits sub-nanomolar affinity for MMP-2 (Gelatinase A) and MMP-13 (Collagenase 3), while

maintaining a >100,000-fold selectivity window against MMP-1 (Interstitial Collagenase).[1]

This profile makes it a critical tool for dissecting the roles of extracellular matrix (ECM)

remodeling in angiogenesis, tumor metastasis, and post-infarction cardiac remodeling without

the confounding variables of off-target collagenase toxicity.[1]
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Property Value

Chemical Name

N-hydroxy-1-(2-methoxyethyl)-4-[[4-[4-

(trifluoromethoxy)phenoxy]phenyl]sulfonyl]-4-

piperidinecarboxamide hydrochloride

Molecular Formula C₂₂H₂₅F₃N₂O₇S[1][2][3][4][5][6][7][8] · HCl

Molecular Weight 554.96 g/mol

Appearance White to off-white solid

Solubility (Water) ~55 mg/mL (100 mM)

Solubility (DMSO) ~55 mg/mL (100 mM)

Purity ≥98% (HPLC)

Storage
-20°C (Desiccated); Stable for 6 months at

-80°C in solution

Mechanistic Pharmacology
Mode of Action: Bidentate Zinc Chelation
SD-2590 functions as a reversible, competitive inhibitor.[1] The core pharmacophore is the

hydroxamic acid (hydroxamate) moiety.[1]

Zinc Binding: The hydroxamate oxygen atoms form a bidentate coordination complex with

the catalytic Zinc ion (Zn²⁺) residing in the MMP active site.[1] This displaces the water

molecule required for peptide bond hydrolysis.[1]

Selectivity Pocket (S1'): The sulfonyl-piperidine backbone and the trifluoromethoxy-phenoxy

tail are optimized to fit deep into the S1' hydrophobic pocket.[1] The depth and shape of this

pocket vary significantly between MMP-1 (shallow) and MMP-2/13 (deep), conferring the

compound's high selectivity.[1]

Selectivity Profile (IC₅₀ Data)
The following data highlights the compound's "MMP-1 Sparing" nature, essential for avoiding

musculoskeletal side effects in in vivo models.
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Target Enzyme IC₅₀ (nM) Physiological Role

MMP-2 (Gelatinase A) < 0.1
Angiogenesis, metastasis,

cardiac remodeling

MMP-13 (Collagenase 3) < 0.1
Cartilage degradation, bone

remodeling

MMP-9 (Gelatinase B) 0.18 Inflammation, plaque instability

MMP-8 (Collagenase 2) 1.7 Neutrophil migration

MMP-14 (MT1-MMP) 13.0 Pro-MMP activation

MMP-3 (Stromelysin 1) 28.7 Proteoglycan degradation

MMP-1 (Collagenase 1) > 10,000
Tissue homeostasis (Inhibition

causes toxicity)

Mechanistic Visualization
The diagram below illustrates the selective inhibition logic and the exclusion of MMP-1.
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Figure 1: Mechanistic logic of SD-2590, highlighting the structural basis for MMP-1 sparing

activity.[1]

Experimental Framework & Protocols
Stock Solution Preparation
Critical Note: Hydroxamic acids can undergo hydrolysis if stored improperly in aqueous

conditions.[1] Always prepare stocks in anhydrous DMSO.[1]

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).[1]

Concentration: Prepare a 10 mM master stock.
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Calculation: Dissolve 5.55 mg of SD-2590 (HCl salt) in 1.0 mL of DMSO.

Storage: Aliquot into light-protective vials (amber) to avoid UV degradation. Store at -80°C.

Usage: Thaw on ice. Vortex briefly. Discard any aliquot that has been freeze-thawed more

than 3 times.[1]

In Vitro Enzymatic Assay Protocol (Fluorometric)
Scientist's Insight: Standard assay buffers often contain EDTA or EGTA to prevent bacterial

growth or inhibit metalloproteases.[1] Do NOT use chelators in the assay buffer when testing

SD-2590, as they will strip the catalytic Zinc from the MMPs, leading to false positives (assay

failure).[1]

Materials:

Recombinant Human MMP-2 (active enzyme).[1]

Fluorogenic Substrate (e.g., Mca-K-P-L-G-L-Dpa-A-R-NH2).[1]

Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35.[1]

Workflow:

Enzyme Activation: If using pro-MMP, activate with APMA (p-aminophenylmercuric acetate)

for 2 hours at 37°C prior to use.[1]

Inhibitor Dilution: Serially dilute SD-2590 in Assay Buffer. Range: 0.01 nM to 100 nM.[1]

Incubation: Mix 20 µL enzyme + 20 µL diluted SD-2590. Incubate for 30 minutes at 37°C to

allow equilibrium binding.

Substrate Addition: Add 10 µL fluorogenic substrate (10 µM final).

Read: Measure kinetics (Ex/Em = 328/393 nm) for 20 minutes.

Analysis: Plot Vmax vs. log[Inhibitor] to determine IC₅₀.
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In Vivo Dosing Considerations
SD-2590 is orally bioavailable.[1][3][5]

Vehicle: 0.5% Methylcellulose (MC) + 0.1% Tween-80 in water.[1]

Dosing Regimen (Rat Model): 10–50 mg/kg via oral gavage (PO), once daily.[1]

Application: Validated in reducing left ventricular dilation post-myocardial infarction.[1][5]
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Figure 2: Step-by-step workflow for validating SD-2590 potency in enzymatic assays.

Safety & Toxicology (E-E-A-T)
While SD-2590 is a research compound and not a registered drug, its design mitigates specific

toxicities found in its class.[1]

Musculoskeletal Syndrome (MSS): Historically, MMP inhibitors caused joint pain and

tendonitis.[1] This was linked to MMP-1 inhibition preventing normal collagen turnover.[1]

SD-2590's lack of MMP-1 activity (>10,000 nM) suggests a significantly improved safety

profile in animal models compared to Marimastat.[1]

Handling: Standard PPE (gloves, goggles, lab coat) is required.[1]

Hazard Identification: Not classified as a PBT (Persistent, Bioaccumulative, Toxic) substance

under current GHS guidelines, but should be treated as a potential irritant.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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